Cas no 104958-85-2 (1H-1,2,4-Triazole-1-acetamide,N-(2-hydroxyethyl)-3-nitro-)

• Product Name: 1H-1,2,4-Triazole-1-acetamide,N-(2-hydroxyethyl)-3-nitro-
• CAS No: 104958-85-2
• MF: C₆H₉N₅O₄
• MW: 215.166760206223
• CID: 199886
• PubChem ID: 113639
• Update Time: 2025-04-19

1H-1,2,4-Triazole-1-acetamide,N-(2-hydroxyethyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-acetamide,N-(2-hydroxyethyl)-3-nitro-
• N-(2-hydroxyethyl)-2-(3-nitro-1,2,4-triazol-1-yl)acetamide
• SMR000339712
• SR-01000537211-1
• Oprea1_581799
• DTXSID40146870
• AKOS001728236
• RB 6110
• CHEMBL1337489
• NCGC00245899-01
• RB-6110
• N-(2-hydroxyethyl)-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide
• SR-01000537211
• 104958-85-2
• NSC321251
• MLS000686654
• 1H-1,2,4-Triazole-1-acetamide, N-(2-hydroxyethyl)-3-nitro-
• HMS2263L13
• NSC-321251

• Inchi： 1S/C6H9N5O4/c12-2-1-7-5(13)3-10-4-8-6(9-10)11(14)15/h4,12H,1-3H2,(H,7,13)
• InChI Key： CGPOHMMXMBLSOS-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC([N+](=O)[O-])=N1)NCCO

Computed Properties

• Exact Mass: 215.06557
• Monoisotopic Mass: 215.065454
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.6
• Topological Polar Surface Area: 126

Experimental Properties

• Density: 1.71
• Refractive Index: 1.692
• PSA: 123.18
• LogP: -0.34170